Cas no 1356935-80-2 (3-[3,5-bis(trifluoromethyl)anilino]-4-[[(2S)-pyrrolidin-2-yl]methylamino]cyclobut-3-ene-1,2-dione)

3-[3,5-bis(trifluoromethyl)anilino]-4-[[(2S)-pyrrolidin-2-yl]methylamino]cyclobut-3-ene-1,2-dione is a synthetic compound with unique structural features. It exhibits high purity and stability, making it suitable for various chemical reactions. Its multifunctional nature allows for versatile applications in organic synthesis, offering researchers a valuable tool for developing novel compounds.
3-[3,5-bis(trifluoromethyl)anilino]-4-[[(2S)-pyrrolidin-2-yl]methylamino]cyclobut-3-ene-1,2-dione structure
1356935-80-2 structure
Product Name:3-[3,5-bis(trifluoromethyl)anilino]-4-[[(2S)-pyrrolidin-2-yl]methylamino]cyclobut-3-ene-1,2-dione
CAS No:1356935-80-2
MF:C17H15F6N3O2
MW:407.3103
CID:2952432
PubChem ID:57337789
Update Time:2025-07-28

3-[3,5-bis(trifluoromethyl)anilino]-4-[[(2S)-pyrrolidin-2-yl]methylamino]cyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[[3,5-双(三氟甲基)苯基]氨基]-4-[[(2S)-2-吡咯烷甲基]氨基]-3-环丁烯-1,2-二酮
    • 3-[3,5-bis(trifluoromethyl)anilino]-4-[[(2S)-pyrrolidin-2-yl]methylamino]cyclobut-3-ene-1,2-dione
    • (S)-3-((3,5-Bis(trifluoromethyl)phenyl)amino)-4-((pyrrolidin-2-ylmethyl)amino)cyclobut-3-ene-1,2-dione
    • 3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[[(2S)-2-pyrrolidinylMethyl]aMino]-3-Cyclobutene-1,2-dio
    • 3-[3,5-Bis(trifluoromethyl)anilino]-4-[(pyrrolidine-2alpha-ylmet
    • CS-0093158
    • 1356935-80-2
    • G63459
    • UGWHNGHXJQANLX-JTQLQIEISA-N
    • 3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[[(2S)-2-pyrrolidinylMethyl]aMino]-3-Cyclobutene-1,2-dione
    • Inchi： 1S/C17H15F6N3O2/c18-16(19,20)8-4-9(17(21,22)23)6-11(5-8)26-13-12(14(27)15(13)28)25-7-10-2-1-3-24-10/h4-6,10,24-26H,1-3,7H2/t10-/m0/s1
    • InChI Key： UGWHNGHXJQANLX-JTQLQIEISA-N
    • SMILES： FC(C1C([H])=C(C(F)(F)F)C([H])=C(C=1[H])N([H])C1C(C(C=1N([H])C([H])([H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1[H])=O)=O)(F)F

Computed Properties

  • Exact Mass: 407.10684570g/mol
  • Monoisotopic Mass: 407.10684570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 70.2

3-[3,5-bis(trifluoromethyl)anilino]-4-[[(2S)-pyrrolidin-2-yl]methylamino]cyclobut-3-ene-1,2-dione Pricemore >>

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